Cas no 1864014-18-5 (1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride)

• Product Name: 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride
• CAS No: 1864014-18-5
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5719986
• PubChem ID: 86263189
• Update Time: 2025-05-25

1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(3-methoxyphenyl)methanamine hydrochloride
• EN300-240463
• 1864014-18-5
• cyclobutyl-(3-methoxyphenyl)methanamine;hydrochloride
• AKOS026747867
• CS-0449280
• F2167-2253
• 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride

• Inchi： 1S/C12H17NO.ClH/c1-14-11-7-3-6-10(8-11)12(13)9-4-2-5-9;/h3,6-9,12H,2,4-5,13H2,1H3;1H
• InChI Key： YFIWTVXQZBRJDX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C(C1CCC1)N

Computed Properties

• Exact Mass: 227.1076919g/mol
• Monoisotopic Mass: 227.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride

Professional Introduction to 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride (CAS No. 1864014-18-5)

1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride, identified by its CAS number 1864014-18-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse pharmacological properties, making it a valuable subject of study for researchers exploring novel therapeutic agents.

The molecular structure of 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride consists of a cyclobutyl group attached to an amine functional group, which is further substituted with a 3-methoxyphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific biological pathways involved in various diseases. The amine group in 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride provides a potential site for interaction with biological targets, while the cyclobutyl and methoxyphenyl groups contribute to the compound's overall pharmacokinetic profile. These features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that molecules with similar structural motifs may interact with neurotransmitter receptors and ion channels, thereby modulating neuronal activity. The cyclobutyl group, in particular, has been shown to influence the binding affinity and selectivity of small molecules targeting certain neurotransmitter systems.

The methoxyphenyl group in 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride adds another layer of complexity to its pharmacological profile. This aromatic ring is known to participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These interactions are crucial for achieving high binding affinity and selectivity, which are essential for the development of effective therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules with high accuracy. By leveraging these computational tools, scientists have been able to identify key residues on biological targets that interact with 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride. This information has been instrumental in designing analogs with improved pharmacological properties.

In addition to its potential applications in neurological disorders, 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride has also shown promise in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing inhibitors targeting enzymes involved in cancer metabolism. By modulating these enzymes, researchers aim to disrupt the metabolic pathways that support tumor growth and survival.

The synthesis of 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride presents several challenges due to its complex molecular architecture. However, recent developments in synthetic methodologies have made it possible to access this compound with high yield and purity. These advancements have opened up new avenues for exploring its pharmacological potential.

Evaluation of the pharmacokinetic properties of 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride is crucial for determining its suitability as a drug candidate. Studies have shown that the cyclobutyl group can influence metabolic stability, while the methoxyphenyl group can affect solubility and permeability. By optimizing these properties, researchers can enhance the bioavailability and therapeutic efficacy of this compound.

The safety profile of any potential therapeutic agent must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies have been conducted to assess the toxicity and side effects associated with 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride. These studies have provided valuable insights into its safety profile and have helped identify potential dosing regimens that minimize adverse effects.

The future prospects for 1-cyclobutyl-1-(3-methoxyphenyl)methanamine hydrochloride are promising, given its unique structural features and potential applications in various therapeutic areas. Ongoing research aims to further elucidate its mechanism of action and explore new derivatives with enhanced pharmacological properties. As our understanding of biological systems continues to grow, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.